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Compound of Interest

Compound Name: Morpholin-2-ylmethanol

Cat. No.: B1335951

For researchers, scientists, and drug development professionals, the safe handling and

disposal of Morpholin-2-ylmethanol is paramount to ensure personal safety and

environmental protection. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans.

Chemical Identifier:

IUPAC Name: morpholin-2-ylmethanol

Molecular Formula: C5H11NO2[1]

CAS Number: 103003-01-6[1]

Primary Hazards:

Corrosive[1]

[rritant[1]

Harmful if swallowed[1][2]

Causes skin irritation[1][2]

May cause serious eye damage or irritation[1][2]
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e May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Morpholin-2-ylmethanol. The following table

summarizes the required equipment.

Equipment

Specification

Purpose

Eye Protection

Chemical safety goggles or a

face shield and safety glasses.

[3]

To protect against splashes
and vapors that can cause

serious eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves prior to use.[3][4]

To prevent skin contact which

can cause irritation.

Body Protection

Complete suit protecting
against chemicals, or a lab

coat with long sleeves.[3][4]

To protect the skin from

accidental splashes.

Respiratory Protection

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges if
engineering controls are
insufficient or as a backup. A
full-face supplied air respirator
is necessary if it's the sole

means of protection.[3]

To prevent inhalation of vapors
or aerosols that may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing risks.

e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling

procedures.[5][6]
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o Confirm that an eyewash station and emergency shower are readily accessible.[7]
o Inspect all PPE for integrity before use.[3]

o Have spill cleanup materials readily available.

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[5][6]

[e]

Do not inhale vapors or spray.[5][6]

[e]

Use only non-sparking tools to prevent ignition sources.[6][7]

o

Ground and bond containers and receiving equipment to prevent static discharge.[8]

[¢]

Keep the container tightly closed when not in use.[6][7]

e Storage:

[e]

Store in a dry, cool, and well-ventilated place.[5][6]

o

Keep away from heat, sparks, open flames, and other ignition sources.[5][6][7]

[¢]

Store in a corrosives area, in properly labeled containers.[5][6]

o

Store under an inert atmosphere and protect from moisture.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure compliance with
regulations.

e \Waste Collection:

o Collect waste Morpholin-2-ylmethanol and any contaminated materials (e.g., gloves,
absorbent pads) in a dedicated, properly labeled, and sealed container.

o Chemical Neutralization (for spills):
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o For small spills, absorb with an inert, non-combustible material (e.g., dry sand or earth).[4]

[6]
o For larger spills, dike the area to prevent spreading.[4]

o Given the basic nature of the morpholine ring, acidic hydrolysis can be a method for
neutralization in a laboratory setting under controlled conditions.[9] This should only be
performed by trained personnel.

e Final Disposal:
o Dispose of the waste container through an approved waste disposal plant.[6][8]
o Do not release into the environment.[6][10]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of Morpholin-2-
ylmethanol

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Morpholin-2-ylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-ylmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335951#personal-protective-equipment-for-
handling-morpholin-2-ylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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